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Compound of Interest

Compound Name: Spiro[3.5]nonane-1,3-diol

Cat. No.: B15295687 Get Quote

Essential Safety and Handling of
Spiro[3.5]nonane-1,3-diol
Disclaimer: A specific Safety Data Sheet (SDS) for Spiro[3.5]nonane-1,3-diol is not readily

available. The following guidance is based on the general properties of diols and non-volatile

alcohols, and it is crucial to treat this chemical as potentially hazardous due to the absence of

comprehensive toxicological data. Always handle with caution in a well-ventilated area and

adhere to strict laboratory safety protocols.

Immediate Safety and Hazard Assessment
Given that Spiro[3.5]nonane-1,3-diol is a diol, it is prudent to assume it may cause skin and

eye irritation.[1][2][3] Non-volatile alcohols are generally considered to have low inhalation risk

at room temperature, but heating can increase vapor concentration. The primary routes of

exposure to be concerned with are skin contact, eye contact, and ingestion.[4]

Anticipated GHS Hazard Pictograms:

Based on the diol functional group, the following pictograms should be considered as

potentially applicable until specific data is available:
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Pictogram Hazard Class Description

Exclamation Mark Irritant (skin and eye)

May cause skin irritation,

serious eye irritation, or

respiratory irritation.[1][2][5][6]

Health Hazard Specific Target Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure. This is a

precautionary assumption.[6]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling chemicals with

unknown hazard profiles.[4][7][8] The following table summarizes the recommended PPE for

handling Spiro[3.5]nonane-1,3-diol.
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PPE Category Item Specification Purpose

Eye Protection Safety Goggles

Chemical splash

goggles meeting ANSI

Z87.1 standards.

Protects eyes from

splashes and spills.[9]

Face Shield
Worn in addition to

safety goggles.

Provides a secondary

layer of protection for

the face, especially

when there is a higher

risk of splashing.[10]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are generally

suitable for alcohols.

[9][11] Always check

the glove

manufacturer's

compatibility chart.

Prevents skin contact

and absorption.[9][10]

Body Protection Laboratory Coat

Flame-resistant

material (e.g., Nomex)

is preferred, worn fully

buttoned.[9]

Protects skin and

personal clothing from

contamination.[8]

Closed-toe Shoes
Made of a non-porous

material.

Protects feet from

spills.[8]

Respiratory Protection

Not generally required

for small quantities at

ambient temperature.

Use in a well-

ventilated area or a

chemical fume hood.

A NIOSH-approved

respirator may be

necessary if heating

the substance or if

there is a risk of

aerosol generation.

[10][12]

Operational Plan for Handling
1. Engineering Controls:
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Always handle Spiro[3.5]nonane-1,3-diol in a well-ventilated laboratory.

For procedures that may generate dust or aerosols, or involve heating, a chemical fume

hood is mandatory.[8]

2. Safe Handling Practices:

Avoid direct contact with the chemical.[7]

Do not eat, drink, or smoke in the laboratory.[10]

Wash hands thoroughly after handling, even if gloves were worn.[4]

Keep containers tightly closed when not in use.

3. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for proper disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure safety.[13][14]

1. Waste Collection:

Collect all waste containing Spiro[3.5]nonane-1,3-diol, including contaminated

consumables (e.g., gloves, absorbent pads), in a designated and clearly labeled hazardous

waste container.[13][14]

The container should be made of a material compatible with alcohols and kept securely

closed.[14]

2. Waste Segregation:
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Do not mix alcohol-based waste with other incompatible waste streams, such as strong

oxidizing agents.[13]

3. Disposal Procedure:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.

Do not pour Spiro[3.5]nonane-1,3-diol or its solutions down the drain.[13][15][16]

Experimental Workflow and Logic
The following diagram illustrates the logical workflow for assessing and implementing safety

measures when handling a chemical with limited available safety data.
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Caption: PPE Selection Workflow for Chemicals with Limited Safety Data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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